Cas no 72777-88-9 (7-Oxabicyclo[4.1.0]heptan-3-ol,6-(3-hydroxy-1-buten-1-yl)-1,5,5-trimethyl-)

• Product Name: 7-Oxabicyclo[4.1.0]heptan-3-ol,6-(3-hydroxy-1-buten-1-yl)-1,5,5-trimethyl-
• CAS No: 72777-88-9
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 550413
• PubChem ID: 539381
• Update Time: 2025-04-19

7-Oxabicyclo[4.1.0]heptan-3-ol,6-(3-hydroxy-1-buten-1-yl)-1,5,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[4.1.0]heptan-3-ol,6-(3-hydroxy-1-buten-1-yl)-1,5,5-trimethyl-
• 7-Oxabicyclo[4.1.0]heptan-3-ol,6-(3-hydroxy-1-butenyl)-1,5,5-trimethyl- (9CI)
• 6-[(1E)-3-Hydroxy-1-butenyl]-1,5,5-trimethyl-7-oxabicyclo[4.1.0]heptan -3-ol
• DTXSID50993579
• 72777-88-9
• 6-(3-Hydroxybut-1-en-1-yl)-1,5,5-trimethyl-7-oxabicyclo[4.1.0]heptan-3-ol

• Inchi： 1S/C13H22O3/c1-9(14)5-6-13-11(2,3)7-10(15)8-12(13,4)16-13/h5-6,9-10,14-15H,7-8H2,1-4H3
• InChI Key： BVNCCXWAZAZQNM-UHFFFAOYSA-N
• SMILES： O1C2(C)CC(CC(C)(C)C12C=CC(C)O)O

Computed Properties

• Exact Mass: 226.15696
• Monoisotopic Mass: 226.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 53Ų

Experimental Properties

• PSA: 52.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes